Cas no 1807260-33-8 (Ethyl 5-bromo-2-hydroxypyridine-4-acetate)

• Product Name: Ethyl 5-bromo-2-hydroxypyridine-4-acetate
• CAS No: 1807260-33-8
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4900987
• Update Time: 2025-05-26

Ethyl 5-bromo-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-hydroxypyridine-4-acetate

• Inchi： 1S/C9H10BrNO3/c1-2-14-9(13)4-6-3-8(12)11-5-7(6)10/h3,5H,2,4H2,1H3,(H,11,12)
• InChI Key： NJXUFAPMLYNMHO-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C=C1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-bromo-2-hydroxypyridine-4-acetate

Ethyl 5-bromo-2-hydroxypyridine-4-acetate (CAS No. 1807260-33-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-hydroxypyridine-4-acetate (CAS No. 1807260-33-8) is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its brominated pyridine core and hydroxylacetic acid ester, has garnered significant attention due to its utility in the development of novel therapeutic agents. Its unique structural features make it a preferred building block for chemists and pharmacologists working on intricate molecular architectures.

The chemical structure of Ethyl 5-bromo-2-hydroxypyridine-4-acetate consists of a pyridine ring substituted at the 5-position with a bromine atom and at the 2-position with a hydroxyl group, which is further esterified at the 4-position with an ethyl acetoacetate moiety. This configuration imparts distinct reactivity patterns that are exploited in various synthetic pathways. The presence of both bromine and hydroxyl functionalities allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes.

In recent years, the demand for sophisticated heterocyclic compounds in drug discovery has surged, driven by their prevalence in biologically active molecules. Ethyl 5-bromo-2-hydroxypyridine-4-acetate stands out as a critical intermediate in this context, facilitating the synthesis of a wide array of pharmacophores. For instance, its bromine substituent serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, enabling the introduction of aryl or vinyl groups into the pyridine scaffold. This capability is particularly valuable in generating derivatives with enhanced binding affinity to biological targets.

The hydroxyl group on the pyridine ring further enhances the synthetic utility of Ethyl 5-bromo-2-hydroxypyridine-4-acetate. It can participate in various reactions, including etherification, acylation, and oxidation processes, allowing for the diversification of molecular structures. Moreover, the ester functionality at the 4-position can be hydrolyzed to yield a carboxylic acid or converted into other derivatives such as amides or alcohols, broadening its applicability in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the importance of Ethyl 5-bromo-2-hydroxypyridine-4-acetate in the development of kinase inhibitors. Kinases are pivotal enzymes involved in numerous cellular signaling pathways and are frequently targeted by therapeutic agents. The pyridine core is a common motif in kinase inhibitors due to its ability to interact favorably with ATP pockets or other allosteric sites on the enzyme. By leveraging Ethyl 5-bromo-2-hydroxypyridine-4-acetate, researchers can efficiently construct analogs with optimized pharmacokinetic properties and improved target specificity.

The compound has also shown promise in the synthesis of antiviral agents. The bromine atom provides a convenient site for introducing diverse substituents that can modulate viral entry or replication mechanisms. For example, studies have demonstrated its use in generating derivatives that inhibit viral proteases or polymerases by mimicking natural substrates or interfering with catalytic residues. The versatility of Ethyl 5-bromo-2-hydroxypyridine-4-acetate allows for rapid screening and optimization of antiviral candidates.

In addition to its role in small-molecule drug development, Ethyl 5-bromo-2-hydroxypyridine-4-acetate has found applications in material science and agrochemical research. Its structural motifs are reminiscent of natural products that exhibit antimicrobial or pesticidal properties. By incorporating this compound into synthetic strategies, scientists aim to discover novel compounds with enhanced efficacy and reduced environmental impact.

The synthesis of complex molecules often requires multi-step pathways involving multiple intermediates. Ethyl 5-bromo-2-hydroxypyridine-4-acetate serves as a crucial node in these synthetic trees, enabling efficient access to structurally diverse libraries. Its commercial availability ensures that researchers can focus on downstream functionalization rather than spending excessive time on preparative chemistry. This aspect is particularly important in high-throughput screening campaigns where rapid access to large numbers of derivatives is essential.

The growing interest in green chemistry has also influenced the use of Ethyl 5-bromo-2-hydroxypyridine-4-acetate. Researchers are increasingly adopting catalytic methods that minimize waste and improve atom economy. For instance, transition-metal-catalyzed reactions often proceed under mild conditions with high selectivity, aligning well with sustainable chemistry principles. The ability to functionalize this intermediate efficiently while adhering to green chemistry guidelines underscores its importance as a modern pharmaceutical building block.

In conclusion, Ethyl 5-bromo-2-hydroxypyridine-4-acetate (CAS No. 1807260-33-8) is an indispensable intermediate in contemporary pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are critical for developing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.